Cas no 1354017-28-9 (Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester)

Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester is a chiral sulfonate ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block in asymmetric synthesis, owing to the presence of the (R)-1-benzyl-piperidin-3-yl moiety, which can influence stereoselective reactions. The toluene-4-sulfonyl (tosyl) group enhances reactivity in nucleophilic substitution and elimination reactions, making it valuable for constructing complex molecular frameworks. The compound’s well-defined stereochemistry ensures reproducibility in chiral synthesis. It is typically employed under controlled conditions due to its reactivity, offering utility in medicinal chemistry and catalyst design. Proper handling and storage are recommended to maintain stability.

Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester structure

1354017-28-9 structure

Product Name:Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester

CAS No:1354017-28-9

MF:C₁₉H₂₃NO₃S

MW:345.455824136734

CID:2158073

Update Time:2025-05-28

Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester Chemical and Physical Properties

Names and Identifiers

- Toluene-4-sulfonic acid (r)-1-benzyl-piperidin-3-yl ester
- (R)-1-Benzylpiperidin-3-yl 4-methylbenzenesulfonate
- AM96668
- Toluene-4-sulfonic acid (R)-1-benzylpiperidin-3-ylester
- Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester
- Inchi： 1S/C19H23NO3S/c1-16-9-11-19(12-10-16)24(21,22)23-18-8-5-13-20(15-18)14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3/t18-/m1/s1
- InChI Key： GGIFZIIHVRIOJJ-GOSISDBHSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 473
Topological Polar Surface Area: 55

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 479.4±40.0 °C at 760 mmHg
Flash Point: 243.8±27.3 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester Pricemore >>

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Fluorochem	087456-1g	Toluene-4-sulfonic acid (R)-1-benzyl-piperidin-3-yl ester	1354017-28-9		1g	￡945.00	2022-03-01
Chemenu	CM498844-1g	(R)-1-Benzylpiperidin-3-yl4-methylbenzenesulfonate	1354017-28-9	97%	1g	$1104	2022-09-03